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Compound of Interest

Compound Name: J9Z38

Cat. No.: B12367428 Get Quote

For researchers, scientists, and drug development professionals, the paramount consideration

when handling any chemical substance is safety. This document provides essential, immediate

safety and logistical information for the handling of J9Z38, a metabolite of the insecticide

Cyantraniliprole. Given that specific safety data for J9Z38 is limited, a conservative approach

based on the known properties of its parent compound and general principles of laboratory

safety for handling potentially hazardous chemicals is mandatory.

Hazard Identification and Risk Assessment
J9Z38 is a metabolite of Cyantraniliprole, an anthranilic diamide insecticide. While data on

J9Z38 is not as comprehensive as for its parent compound, it is crucial to handle it with a high

degree of caution. The Safety Data Sheet (SDS) for Cyantraniliprole indicates that it can cause

skin and serious eye irritation, and may cause respiratory irritation.[1] As a metabolite, J9Z38's

toxicological properties may differ, and in some instances, metabolites can be more toxic than

the parent compound. Therefore, a thorough risk assessment should be conducted before any

handling, assuming the hazards are at least equivalent to, if not greater than, those of

Cyantraniliprole.

Summary of Cyantraniliprole Hazards:
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Hazard Classification GHS Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation.[1]

Eye Irritation (Category 2) H319: Causes serious eye irritation.[1]

Specific target organ toxicity — Single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation.[1]

Hazardous to the aquatic environment, acute

hazard (Category 1)
H400: Very toxic to aquatic life.[2]

Hazardous to the aquatic environment, long-

term hazard (Category 1)

H410: Very toxic to aquatic life with long lasting

effects.[2]

Personal Protective Equipment (PPE)
A stringent PPE protocol is the first line of defense against exposure. The following PPE is

mandatory when handling J9Z38.

Recommended Personal Protective Equipment (PPE) for Handling J9Z38:
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Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[3] Leather or

cloth gloves are unsuitable as

they can absorb the chemical.

[4] Always inspect gloves for

tears or holes before use.[5]

Eyes Safety goggles or a face shield

Must provide protection from

splashes.[3][4] If there is a

significant splash risk, a face

shield should be worn in

addition to goggles.

Body
Laboratory coat or chemical-

resistant suit

A lab coat is the minimum

requirement. For larger

quantities or in case of

potential for significant

exposure, a chemical-resistant

suit (e.g., Tyvek®) is

recommended.[3][6]

Respiratory Respirator

Use in a well-ventilated area or

under a chemical fume hood to

avoid inhalation of dust or

aerosols.[1] If these are not

available, a NIOSH-approved

respirator appropriate for

organic vapors and

particulates should be used.[5]

Feet Closed-toe shoes
Must be worn at all times in the

laboratory.[6]

Operational Plan: Step-by-Step Handling Protocol
A clear and methodical approach to handling J9Z38 will minimize the risk of exposure and

contamination.
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Experimental Workflow for Handling J9Z38:

Experimental Workflow for Handling J9Z38

Preparation

Handling

Cleanup & Disposal

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Prepare Workspace in Fume Hood

4. Weigh/Measure J9Z38

5. Prepare Solution

6. Perform Experiment

7. Decontaminate Workspace

8. Dispose of Waste

9. Remove and Dispose of PPE

10. Wash Hands Thoroughly
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Caption: Step-by-step workflow for the safe handling of J9Z38 in a laboratory setting.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures for J9Z38 Exposure:

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[7][8]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes.[7][9] Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7][10] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person.[11] Seek immediate

medical attention.

Spill Response:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For small spills, use an absorbent material (e.g., vermiculite, sand) to contain the

spill.
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Clean: Wearing appropriate PPE, carefully collect the absorbed material into a sealed,

labeled container for hazardous waste.

Decontaminate: Clean the spill area with a suitable decontamination solution.

Report: Report the spill to the laboratory supervisor and environmental health and safety

officer.

Disposal Plan
Proper disposal of J9Z38 and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Guidelines for J9Z38 and Associated Waste:

Waste Type Disposal Procedure

Unused J9Z38

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

[12]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated, sealed, and labeled

hazardous waste container.

Contaminated PPE (e.g., gloves, disposable lab

coat)

Remove carefully to avoid cross-contamination

and place in a designated hazardous waste

container.[5]

Empty J9Z38 Containers

Triple rinse the container with a suitable solvent.

The rinsate must be collected and disposed of

as hazardous waste.[13][14] The defaced, triple-

rinsed container can then be disposed of as

non-hazardous waste.

Logical Flow for Waste Disposal Decision Making:
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J9Z38 Waste Disposal Decision Tree

Generated Waste
(J9Z38 or contaminated material)

Is it a sharp?

Dispose in Sharps Container

Yes

Is it liquid waste?

No

Arrange for Professional
Hazardous Waste Disposal

Collect in Labeled
Hazardous Liquid Waste Container

Yes

Is it solid waste?

No

Collect in Labeled
Hazardous Solid Waste Container

Yes
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Caption: Decision tree for the proper segregation and disposal of waste contaminated with

J9Z38.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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